Computer simulation of electrochemical processes on interfaces
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n02ABEH000332
Abstract
The basic problems of computer simulation of mass and charge transfer in electrochemical processes such as electrocrystallisation and corrosion of metals are analysed. Three main approaches to the simulation of electrochemical problems are considered: the Ising (lattice gas) model, molecular dynamics (MD) and Monte Carlo (MC) methods. The principal equations used in simulation techniques and examples of the simulation of particular systems are presented. The bibliography includes 136 references.
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